Cas no 119736-16-2 (3-(Benzyloxy)-4-oxo-4h-pyran-2-carboxylic acid)

3-(Benzyloxy)-4-oxo-4h-pyran-2-carboxylic acid Properties

Names and Identifiers

• 4H-Pyran-2-carboxylic acid, 4-oxo-3-(phenylmethoxy)-
• 3-(benzyloxy)-4-oxo-4H-pyran-2-carboxylic acid
• 4-Oxo-3-[(phenylmethyl)oxy]-4H-pyran-2-carboxylic Acid
• 4-Oxo-3-(phenylmethoxy)-4H-pyran-2-carboxylic acid
• 4-oxo-3-((phenylmethyl)oxy)-4h-pyran-2-carboxylic acid
• AK171248
• 3-benzyloxy-4-oxo-4H-pyran-2-carboxylic acid
• KJSJBKBZMGSIPT-UHFFFAOYSA-N
• FCH2895455
• SY232339
• SCHEMBL3308907
• 4-oxo-3-phenylmethoxypyran-2-carboxylic acid
• AC-28740
• CS-0051716
• AKOS025289751
• AMY12435
• A858085
• MFCD22741607
• BPCA
• 119736-16-2
• P13425
• DA-24987
• 4-oxo-3-[(phenylmethyl)oxy]-4h-pyran-2-carboxylic acid
• 3-(BENZYLOXY)-4-OXOPYRAN-2-CARBOXYLIC ACID
• SCHEMBL86223
• 3-(benzyloxy)-4-oxo-4h-pyran-2-carboxylic acid
• 3-(benzyloxy)-4-oxo-4h-pyran-2-carboxylicacid
• PB39837
• AS-51745
• 4-Oxo-3-[(phenylmethyl)oxy]-4H-pyran-2-carboxylic acid
• 3-(Benzyloxy)-4-oxo-4h-pyran-2-carboxylic acid
• +Expand

• MDL： MFCD22741607
• InChIKey： KJSJBKBZMGSIPT-UHFFFAOYSA-N
• Inchi： 1S/C13H10O5/c14-10-6-7-17-12(13(15)16)11(10)18-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,15,16)
• SMILES： O(C1C(C([H])=C([H])OC=1C(=O)O[H])=O)C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 246.05282342g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 246.05282342g/mol
• Heavy Atom Count: 18
• Complexity: 402
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 72.8

Experimental Properties

• Boiling Point: 487.5±45.0°C at 760 mmHg
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),